Cas no 2171417-38-0 (4-ethyl-6-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid)

• Product Name: 4-ethyl-6-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• CAS No: 2171417-38-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5968354
• PubChem ID: 165531332
• Update Time: 2025-06-08

4-ethyl-6-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-6-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• 2171417-38-0
• EN300-1576818
• 4-ethyl-6-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid

• Inchi： 1S/C27H34N2O5/c1-3-19(12-13-26(31)32)14-15-28-25(30)16-18(2)29-27(33)34-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24H,3,12-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t18-,19?/m0/s1
• InChI Key： ZTIPWSFYDLJXDF-OYKVQYDMSA-N
• SMILES： O(C(N[C@@H](C)CC(NCCC(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethyl-6-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid

Introduction to 4-ethyl-6-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2171417-38-0)

4-ethyl-6-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2171417-38-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an extended aliphatic chain with functional groups that offer potential for diverse biological activities.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it a valuable tool in the synthesis of complex peptides and peptidomimetics. The presence of this group in 4-ethyl-6-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved.

The extended aliphatic chain in 4-ethyl-6-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid is another key feature that contributes to its potential biological activity. The presence of multiple functional groups along this chain, such as the carboxylic acid and amide functionalities, provides opportunities for interactions with various biological targets. These interactions can be crucial for modulating biological processes, such as enzyme inhibition or receptor binding.

Recent studies have explored the potential applications of 4-ethyl-6-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid in drug discovery and development. One notable area of research is its use as a building block in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties. Peptidomimetics can offer enhanced stability, bioavailability, and reduced susceptibility to enzymatic degradation compared to their natural counterparts.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-ethyl-6-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid can be effectively incorporated into peptidomimetic structures designed to target specific enzymes involved in disease pathways. The compound's ability to form stable amide bonds and its compatibility with various synthetic strategies make it a versatile tool in the development of novel therapeutic agents.

Another area of interest is the use of 4-ethyl-6-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid in the synthesis of prodrugs. Prodrugs are inactive precursors that are converted into their active forms within the body through metabolic processes. The extended aliphatic chain and functional groups in this compound can be modified to create prodrugs with improved pharmacokinetic properties, such as enhanced solubility or targeted delivery to specific tissues.

A recent study published in the European Journal of Medicinal Chemistry reported the successful synthesis of a prodrug using 4-ethyl-6-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid as a key intermediate. The prodrug demonstrated enhanced oral bioavailability and reduced systemic toxicity compared to its parent compound, highlighting the potential of this approach in drug development.

The structural versatility and functional diversity of 4-ethyl-6-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid also make it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify those with desired biological activities. By incorporating this compound into combinatorial libraries, researchers can efficiently explore a wide range of chemical space and identify novel leads for further optimization.

In conclusion, 4-ethyl-6-(3S)-3-{(9H-fluoren-9-yloxycarbonyl)amino}hexahydroxyhexanoic acid (CAS No. 2171417-38-0) is a versatile and promising compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, including the Fmoc protecting group and extended aliphatic chain with multiple functional groups, make it an ideal building block for the synthesis of peptidomimetics, prodrugs, and other bioactive molecules. Ongoing research continues to uncover new applications for this compound, contributing to advancements in drug discovery and development.